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Compound of Interest

Compound Name: 3,4'-Bipyridin-2'-amine

Cat. No.: B1283691 Get Quote

Disclaimer: This document provides a summary of safety and handling precautions for 3,4'-
Bipyridin-2'-amine, intended for researchers, scientists, and drug development professionals.

A specific, official Safety Data Sheet (SDS) for 3,4'-Bipyridin-2'-amine was not available at the

time of writing. The following information is therefore extrapolated from safety data for

structurally analogous compounds, including various aminopyridines and bipyridines.[1] Users

must consult the specific SDS provided by their chemical supplier before handling this

compound and adhere to all institutional and governmental safety regulations.

Hazard Identification and Classification
3,4'-Bipyridin-2'-amine is a heterocyclic amine. Based on the hazard profiles of structurally

similar aminopyridines and bipyridines, this compound should be handled as a substance with

high acute toxicity and the potential to cause severe irritation or burns.[1]

Anticipated GHS Hazard Statements:

H300/H301: Fatal or Toxic if swallowed.

H311 + H331: Toxic in contact with skin or if inhaled.

H314/H315: Causes severe skin burns and eye damage or causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H411: Toxic to aquatic life with long-lasting effects.
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Due to these potential hazards, the compound must be handled with extreme caution, utilizing

appropriate engineering controls and personal protective equipment.

Physical and Chemical Properties
Quantitative data for 3,4'-Bipyridin-2'-amine is not widely published. The table below includes

data for related compounds to provide an approximate understanding of its expected

properties.

Property Value (Compound) Source(s)

Molecular Formula C₁₀H₉N₃ [2][3]

Molecular Weight 171.20 g/mol [2][3]

Melting Point
155 - 158 °C (for an

aminopyridine)

Boiling Point 273 °C (for an aminopyridine)

Partition Coefficient
log Pow: ca. -0.76 (for an

aminopyridine)

Toxicological Information
No specific toxicological studies for 3,4'-Bipyridin-2'-amine are publicly available. The data

below for related compounds highlights the significant potential for toxicity. Assume this level of

hazard when handling.

Compound Route Value Species Source(s)

2,2'-Bipyridine Oral LD50 100 mg/kg Rat [4]

2,4-D Amine Oral LD50
1161 - 1670

mg/kg
Rat [5][6]

2,4-D Amine Dermal LD50 >2000 mg/kg Rabbit [6]

Experimental Protocols for Safe Handling
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Adherence to strict safety protocols is mandatory. The following procedures are based on best

practices for handling highly toxic, solid organic compounds.[7]

Engineering Controls
Ventilation: All handling of solid 3,4'-Bipyridin-2'-amine and its solutions must be conducted

in a certified chemical fume hood to prevent inhalation of dust or vapors.[7]

Safety Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.

Personal Protective Equipment (PPE)
Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Change gloves

immediately if contamination occurs.[1][8]

Eye/Face Protection: Use chemical safety goggles and a face shield to protect against

splashes and dust.[8]

Skin and Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe

shoes. For operations with a high risk of splashing, consider a chemical-resistant apron or

suit.[1]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH/MSHA-approved respirator is required.[7]

Handling and Storage Protocol
Receiving: Upon receipt, inspect the container for damage. Store in the original, tightly

sealed container.

Weighing/Dispensing: Conduct weighing and dispensing operations inside a fume hood or a

ventilated balance enclosure to minimize dust exposure. Use anti-static measures where

appropriate.

Solution Preparation: Add the solid compound slowly to the solvent to avoid splashing.
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General Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands and face

thoroughly after handling the substance. Immediately change any contaminated clothing.

Storage: Store in a tightly closed, properly labeled container. Keep in a cool, dry, and well-

ventilated area designated for toxic compounds. Store locked up or in an area accessible

only to authorized personnel.

Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong bases.[5][8]

Visualized Workflows and Procedures
The following diagrams illustrate the recommended workflows for handling and emergency

response.
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Caption: General laboratory workflow for handling 3,4'-Bipyridin-2'-amine.
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Caption: Emergency response flowchart for spills and personnel exposure.

Emergency and First Aid Procedures
Spill Response

Evacuate: Clear the immediate area of all personnel.
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Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains. Cover with an inert absorbent material (e.g.,

vermiculite, sand).

Collect: Carefully sweep or scoop the material into a suitable, labeled container for

hazardous waste disposal. Avoid generating dust.[8]

Decontaminate: Clean the spill area thoroughly with an appropriate decontaminating agent.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[1]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water for at least 15 minutes. Seek immediate medical

attention.[1]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1][9]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2'-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283691#safety-and-handling-precautions-for-3-4-
bipyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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